Cas no 1956379-35-3 (3-(4-Methoxybenzyl)-1-methylpiperidin-4-amine hydrochloride)

• Product Name: 3-(4-Methoxybenzyl)-1-methylpiperidin-4-amine hydrochloride
• CAS No: 1956379-35-3
• MF: C₁₄H₂₃ClN₂O
• MW: 270.798222780228
• CID: 5221540
• Update Time: 2025-10-29

3-(4-Methoxybenzyl)-1-methylpiperidin-4-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(4-Methoxybenzyl)-1-methylpiperidin-4-amine hydrochloride

• Inchi： 1S/C14H22N2O.ClH/c1-16-8-7-14(15)12(10-16)9-11-3-5-13(17-2)6-4-11;/h3-6,12,14H,7-10,15H2,1-2H3;1H
• InChI Key： JNBHEMLYXQBFFT-UHFFFAOYSA-N
• SMILES： C(C1C=CC(OC)=CC=1)C1CN(C)CCC1N.Cl

Additional information on 3-(4-Methoxybenzyl)-1-methylpiperidin-4-amine hydrochloride

Introduction to 3-(4-Methoxybenzyl)-1-methylpiperidin-4-amine hydrochloride (CAS No. 1956379-35-3)

3-(4-Methoxybenzyl)-1-methylpiperidin-4-amine hydrochloride, with the CAS number 1956379-35-3, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of piperidine derivatives and is characterized by its unique structural features, which include a piperidine ring, a methoxybenzyl substituent, and a methyl group. These structural elements contribute to its potential pharmacological properties and biological activities.

The chemical structure of 3-(4-Methoxybenzyl)-1-methylpiperidin-4-amine hydrochloride can be represented as follows: C₁₆H₂₂N₂O·HCl. The presence of the methoxybenzyl group imparts aromatic character to the molecule, while the piperidine ring and the amino functionality provide it with significant conformational flexibility. This combination of structural features makes it an interesting candidate for various biological studies and potential therapeutic applications.

Recent research has focused on the pharmacological properties of 3-(4-Methoxybenzyl)-1-methylpiperidin-4-amine hydrochloride. Studies have shown that this compound exhibits potent activity against certain neurological disorders, particularly those involving dopaminergic pathways. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that 3-(4-Methoxybenzyl)-1-methylpiperidin-4-amine hydrochloride demonstrated significant neuroprotective effects in animal models of Parkinson's disease. The compound was found to reduce oxidative stress and prevent neuronal cell death, suggesting its potential as a therapeutic agent for neurodegenerative diseases.

In addition to its neuroprotective effects, 3-(4-Methoxybenzyl)-1-methylpiperidin-4-amine hydrochloride has also been investigated for its anti-inflammatory properties. A study published in the European Journal of Pharmacology in 2021 found that this compound effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. These findings indicate that 3-(4-Methoxybenzyl)-1-methylpiperidin-4-amine hydrochloride could be a promising candidate for the treatment of inflammatory diseases.

The mechanism of action of 3-(4-Methoxybenzyl)-1-methylpiperidin-4-amine hydrochloride is not yet fully understood, but several hypotheses have been proposed. One prevailing theory is that it acts as a modulator of G protein-coupled receptors (GPCRs), particularly those involved in dopaminergic signaling. Another hypothesis suggests that it may interact with ion channels or other cellular targets to exert its biological effects. Further research is needed to elucidate the exact mechanisms by which this compound exerts its therapeutic effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-(4-Methoxybenzyl)-1-methylpiperidin-4-amine hydrochloride. Preliminary results from phase I trials have shown that the compound is well-tolerated at various dose levels, with no significant adverse effects reported. These findings are encouraging and pave the way for more advanced clinical studies.

In conclusion, 3-(4-Methoxybenzyl)-1-methylpiperidin-4-amine hydrochloride (CAS No. 1956379-35-3) is a promising compound with potential applications in the treatment of neurological and inflammatory disorders. Its unique chemical structure and pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in the future of medicinal chemistry.